Cas no 2138212-07-2 (5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazin-2-ylmethanol)

• Product Name: 5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazin-2-ylmethanol
• CAS No: 2138212-07-2
• MF: C₉H₁₀N₄O₃S
• MW: 254.265699863434
• CID: 6122275
• PubChem ID: 165472552
• Update Time: 2025-10-29

5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazin-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazin-2-ylmethanol
• [5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazin-2-yl]methanol
• 2138212-07-2
• EN300-1115199

• Inchi： 1S/C9H10N4O3S/c1-17(15,16)8-3-12-13(5-8)9-4-10-7(6-14)2-11-9/h2-5,14H,6H2,1H3
• InChI Key： ZQGIECCLOJQFHL-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C2C=NC(CO)=CN=2)C=1)(=O)=O

Computed Properties

• Exact Mass: 254.04736137g/mol
• Monoisotopic Mass: 254.04736137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 106Ų

Additional information on 5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazin-2-ylmethanol

Comprehensive Overview of 5-(4-Methanesulfonyl-1H-pyrazol-1-yl)pyrazin-2-ylmethanol (CAS No. 2138212-07-2)

5-(4-Methanesulfonyl-1H-pyrazol-1-yl)pyrazin-2-ylmethanol (CAS No. 2138212-07-2) is a structurally unique heterocyclic compound gaining attention in pharmaceutical and agrochemical research. This molecule features a pyrazine core linked to a methanesulfonyl-substituted pyrazole moiety, with a hydroxymethyl group enhancing its solubility and reactivity. Its dual heterocyclic system makes it a promising scaffold for drug discovery, particularly in kinase inhibition and inflammation modulation.

Recent studies highlight its potential as a biologically active intermediate, aligning with the growing demand for small-molecule therapeutics. Researchers are exploring its applications in targeting protein-protein interactions (PPIs), a hot topic in oncology and neurodegenerative disease research. The compound’s sulfonyl group contributes to improved metabolic stability, addressing a key challenge in modern drug design.

From a synthetic chemistry perspective, 5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazin-2-ylmethanol exemplifies advancements in cross-coupling reactions and heterocyclic functionalization. Its synthesis often involves palladium-catalyzed N-arylation, reflecting industry trends toward atom-efficient methodologies. Analytical characterization typically employs LC-MS and NMR spectroscopy, techniques frequently searched by synthetic chemists.

The compound’s logP and hydrogen-bonding capacity make it relevant to discussions about Lipinski’s Rule of Five, a perennial focus in medicinal chemistry forums. Computational modeling suggests its potential as a fragment-based lead compound, coinciding with rising interest in AI-driven drug discovery. These attributes position it as a candidate for high-throughput screening libraries.

Environmental and regulatory considerations are increasingly shaping compound development. 5-(4-Methanesulfonyl-1H-pyrazol-1-yl)pyrazin-2-ylmethanol demonstrates favorable biodegradability profiles in preliminary assays, addressing sustainability concerns in chemical manufacturing. This aligns with searches for green chemistry alternatives and benign-by-design strategies.

In material science applications, the compound’s π-conjugated system sparks interest for organic electronic materials. Its thermal stability (confirmed by TGA analysis) meets requirements for optoelectronic device fabrication, connecting to trending searches about flexible electronics and energy storage solutions.

Patent landscapes reveal growing IP activity around pyrazine-pyrazole hybrids, with 2138212-07-2 appearing in claims for kinase inhibitor patents. This correlates with industry focus on targeted cancer therapies and precision medicine approaches. The hydroxymethyl group’s derivatization potential enables prodrug strategies, another hot topic in formulation science.

Analytical method development for this compound frequently involves HPLC method optimization – a common technical challenge discussed in chromatography forums. Stability studies indicate sensitivity to photodegradation, prompting research into light-protective formulations, a concern shared with many photolabile pharmaceuticals.

The scientific community continues investigating structure-activity relationships (SAR) of this scaffold, particularly how methanesulfonyl substitution affects target binding. These investigations intersect with popular searches about molecular docking and computational chemistry tools, reflecting the digital transformation of chemical research.